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Compound of Interest

Compound Name: 2-Ethylhexyl acetate-d17

Cat. No.: B15553629

Get Quote

CAS Number: 1219802-70-6

This technical guide provides a comprehensive overview of 2-Ethylhexyl acetate-d17, a

deuterated isotopic analog of 2-Ethylhexyl acetate. This document is intended for researchers,

scientists, and drug development professionals who utilize isotopically labeled compounds for

quantitative analysis and tracer studies.

Introduction
2-Ethylhexyl acetate-d17 is the deuterium-labeled version of 2-Ethylhexyl acetate. In this

molecule, 17 hydrogen atoms have been replaced by their heavy isotope, deuterium. This

isotopic substitution makes it an ideal internal standard for quantitative analysis by techniques

such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance

(NMR) spectroscopy.[1] It is also valuable as a tracer in studies investigating the

pharmacokinetics and metabolic pathways of 2-Ethylhexyl acetate.

The non-deuterated form, 2-Ethylhexyl acetate, is a high-boiling point solvent with a mild,

pleasant odor, commonly used in the fragrance industry, as well as in lacquers, enamels, and

as a coalescing agent in paints. Due to its widespread use, monitoring its presence and
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concentration in various matrices is crucial, making the deuterated analog an essential tool for

accurate quantification.

Physicochemical Properties
The key physicochemical properties of 2-Ethylhexyl acetate-d17 are summarized in the table

below. These properties are compared with its non-deuterated counterpart.

Property 2-Ethylhexyl acetate-d17 2-Ethylhexyl acetate

CAS Number 1219802-70-6 103-09-3

Molecular Formula C₁₀H₃D₁₇O₂ C₁₀H₂₀O₂

Molecular Weight 189.37 g/mol 172.26 g/mol

Appearance Colorless liquid Colorless liquid

Boiling Point ~199 °C (estimated) 199 °C

Flash Point ~71 °C (estimated) 71 °C

Density ~0.9 g/mL (estimated) 0.87 g/mL

Note: Some physical properties of the deuterated compound are estimated based on the

properties of the non-deuterated analog, as specific experimental data for the deuterated

version is not widely available.

Synthesis
While a specific, detailed synthesis protocol for 2-Ethylhexyl acetate-d17 is not readily

available in public literature, a general understanding of its synthesis can be derived from the

synthesis of its non-deuterated form and general methods for isotopic labeling. The most

common method for synthesizing 2-Ethylhexyl acetate is through the transesterification of a

suitable acetate with 2-ethylhexanol.

A plausible synthetic route for 2-Ethylhexyl acetate-d17 would involve the reaction of

deuterated 2-ethylhexanol (2-ethylhexanol-d17) with acetic anhydride or acetyl chloride. The

deuterated alcohol would be the key starting material.
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Hypothetical Synthesis Workflow:
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Deuterated 2-Ethylhexanol (d17)

Esterification Reaction
(with acid or base catalyst)

Acetic Anhydride or
Acetyl Chloride

2-Ethylhexyl acetate-d17

Purification
(e.g., Distillation)

Pure 2-Ethylhexyl acetate-d17
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Standard Preparation Sample Preparation

Analyte Stock
(2-Ethylhexyl acetate)

Calibration Standards
(Varying Analyte Conc. + Fixed IS Conc.)

Internal Standard Stock
(2-Ethylhexyl acetate-d17)

Spike with Internal Standard

GC-MS Analysis

Sample

Data Acquisition
(Peak Areas of Analyte and IS)

Calibration Curve Construction
(Ratio of Analyte/IS vs. Concentration)

Quantification of Analyte in Sample
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Deuterated Drug
(e.g., 2-Ethylhexyl acetate-d17)

Absorption

Distribution to Tissues

Metabolism
(e.g., in Liver)

Excretion

Deuterated Metabolite(s)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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